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Compound of Interest

Compound Name: MC1742

Cat. No.: B612165

This document provides critical safety and logistical information for the proper disposal of the
histone deacetylase (HDAC) inhibitor, MC1742. The following procedural guidance is intended
for researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting.

Immediate Safety and Handling Precautions

MC1742 is a potent chemical compound that requires careful handling to avoid personal
exposure and environmental contamination. Based on available safety data, the following
precautions must be observed:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side-shields, chemical-resistant gloves, and an impervious lab coat.[1]

e Engineering Controls: Handle MC1742 in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.[1]

e Hazard Awareness: MC1742 is harmful if swallowed and is very toxic to aquatic life with
long-lasting effects.[1] Avoid release to the environment and collect any spillage immediately.

[1]

Quantitative Safety and Chemical Data

The following table summarizes key quantitative and chemical information for MC1742.
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Property Value Source
Molecular Weight 395.47 g/mol

Formula C21H21N303S

Solubility Soluble to 100 mM in DMSO

Purity >98%

CAS Number 1776116-74-5

Storage Store at -20°C

Step-by-Step Disposal Protocol

Disposal of MC1742 and its containers must be handled as hazardous waste. Adherence to
local, state, and federal regulations is mandatory. The following protocol provides a general
framework for safe disposal.

1. Waste ldentification and Segregation:

o All materials contaminated with MC1742, including unused product, solutions, contaminated
labware (e.g., pipette tips, vials), and personal protective equipment, must be classified as
hazardous waste.

e Segregate MC1742 waste from other chemical waste streams to avoid incompatible
mixtures. MC1742 is incompatible with strong acids/alkalis and strong oxidizing/reducing
agents.[1]

2. Waste Collection and Labeling:

o Collect all MC1742 waste in a designated, leak-proof, and chemically compatible container.
e The container must be clearly labeled with "Hazardous Waste," the chemical name
"MC1742," and the associated hazard symbols (e.g., harmful, environmentally hazardous).

3. Neutralization and Deactivation (if applicable and approved):

o Currently, there are no established and validated protocols for the chemical neutralization or
deactivation of MC1742 for non-hazardous disposal.
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Do not attempt to neutralize MC1742 with strong acids or bases, as this may lead to
hazardous reactions.[1]

I

. Final Disposal:

The primary disposal method for MC1742 is through an approved waste disposal plant.[1]
Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste container.

Provide the EHS office with the Safety Data Sheet (SDS) for MC1742.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
MC1742.
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Caption: Workflow for the safe disposal of MC1742.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612165#mc1742-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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